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Compound of Interest

N-Methyl Homarylamine
Compound Name:
hydrochloride

Cat. No.: B1163423

Essential Safety and Handling Guide for N-Methyl
Homarylamine Hydrochloride

This guide provides immediate safety, operational, and disposal protocols for laboratory
personnel handling N-Methyl Homarylamine hydrochloride. Adherence to these procedures
is critical to ensure personal safety and minimize environmental impact. This compound is
categorized as a phenethylamine and is intended for research and forensic applications.[1]

Chemical and Physical Properties

Property Value Reference
Molecular Formula C11H1sNO2 « HCI [1]
Molecular Weight 229.7 g/mol [1]
Appearance Off-white solid [2]

DMF: 30 mg/mL, DMSO: 30
Solubility mg/mL, Ethanol: 5 mg/mL, [11[3]
PBS (pH 7.2): 10 mg/mL

Melting Point 228 - 233 °C [2]
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Hazard Identification and Personal Protective Equipment

(PPE)

N-Methyl Homarylamine hydrochloride is harmful if swallowed, causes skin and serious eye

irritation, and may cause respiratory irritation.[2][4][5] It is crucial to use appropriate personal

protective equipment to mitigate these risks.

PPE Category

Specification

Rationale

Hand Protection

Nitrile rubber gloves inspected
prior to use.[6] Change gloves
every 30 minutes or
immediately if contaminated,

punctured, or torn.[7]

Prevents skin contact and

irritation.[4]

Eye/Face Protection

Safety glasses with side-
shields conforming to EN166,
or chemical safety goggles.[8]
A full-face shield is preferred
when there is a risk of

splashing.[9]

Protects against serious eye

irritation.[4]

Skin and Body Protection

A disposable, long-sleeved
gown that is resistant to
permeability by hazardous
drugs. Gowns should close in
the back and have tight-fitting
cuffs.[7][10]

Provides a barrier against skin
contact and contamination of

personal clothing.

Respiratory Protection

A NIOSH-certified N95 or N100
respirator should be used
when there is a risk of
generating airborne powder or
aerosols.[9] Work should be
conducted in a well-ventilated
area, preferably under a

chemical fume hood.[6]

Prevents respiratory tract
irritation.[4][5]
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Operational Plan: Step-by-Step Handling
Procedures

1. Receiving and Unpacking

a. Inspection: Upon receipt, inspect the package for any signs of damage or leakage.

b. PPE: Wear two pairs of chemotherapy gloves, a disposable gown, and a full-face,
powered air-purifying respirator (PAPR) when unpacking.[7]

» C. Location: Unpack in a designated area with controlled ventilation to contain any potential
contamination.

2. Storage

¢ a. Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[6]

e b. Security: Store in a locked cabinet or an area accessible only to authorized personnel.[6]

e c. Incompatibilities: Keep away from heat, sparks, open flames, and other ignition sources.[6]

3. Preparation and Use

¢ a. Location: All handling and preparation work must be conducted inside a certified chemical
fume hood.[6]

e b. PPE: Wear appropriate PPE as detailed in the table above, including double gloves, a
gown, and eye protection.

¢ c. Weighing: When weighing the solid material, do so carefully to avoid generating dust.

» d. Dissolving: When preparing solutions, add the solid to the solvent slowly.

e e. Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after
handling the compound, even after removing gloves.[6]

4. Spill Management
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a. Evacuation: Evacuate non-essential personnel from the spill area.
b. Ventilation: Ensure adequate ventilation.
c. Containment: Cover drains to prevent the material from entering sewers.[6]

d. Cleanup: For small spills, gently sweep up the solid material, avoiding dust generation,
and place it in a suitable, closed container for disposal. For liquid spills, absorb with an inert
material and place in a sealed container.

e. Decontamination: Clean the spill area thoroughly with an appropriate decontaminating
solution.

f. Reporting: Report the spill to the laboratory supervisor and the Environmental Health and
Safety (EHS) department.

Disposal Plan

Proper disposal of N-Methyl Homarylamine hydrochloride and its waste is critical to prevent
environmental contamination and ensure regulatory compliance.

. Waste Segregation and Labeling

a. Isolate Waste: Segregate N-Methyl Homarylamine hydrochloride waste from other
chemical waste streams.[11]

b. Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name: "N-Methyl Homarylamine hydrochloride."

. Container Management
a. Container Type: Use a compatible, leak-proof, and sealable container for all waste.

b. Storage: Store the sealed waste container in a designated hazardous waste accumulation
area, away from incompatible materials.[11]

. Disposal Procedure
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e a. EHS Contact: Do not dispose of this chemical down the drain or in the regular trash.[11]
Contact your institution's Environmental Health and Safety (EHS) office for guidance.[11]

e b. Waste Pickup: Complete a chemical waste pickup request form as provided by your EHS
department.[11]

. Professional Disposal: The disposal of the contents and the container must be done
through an approved waste disposal plant.[6][12]

Workflow Diagrams
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Handling Workflow for N-Methyl Homarylamine hydrochloride

Preparation & Handling
Receiving & Unpacking
(Full PPE)
Inspect & Store
Secure Storage
(Cool, Dry, Ventilated)
Retrieve for Use
Handling in Fume Hood
(Appropriate PPE)

Proceed with Protogol

' Experimental Use '

Completion & Disposal

(Decontaminate Workspace)
l
(Segregate & Label Waste)
l
(Store in Designated Area)
l
(Arrange EHS Pickup)

Click to download full resolution via product page

Caption: Step-by-step handling workflow from receipt to experimental use.
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Disposal Workflow for N-Methyl Homarylamine hydrochloride
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l
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l
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l
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Caption: Procedural flow for the safe disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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